Cas no 42753-67-3 (3-ethylpyridin-2-amine)

• Product Name: 3-ethylpyridin-2-amine
• CAS No: 42753-67-3
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD07774120
• CID: 324249
• PubChem ID: 11051636
• Update Time: 2025-11-01

3-ethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Ethylpyridin-2-ylamine
• 3-Ethyl-2-pyridinamine
• 2-Pyridinamine, 3-ethyl-
• 3-Ethylpyridin-2-amine
• 3-Ethyl-pyridin-2-ylamine
• 2-Amino-3-ethylpyridine
• 2-Pyridinamine,3-ethyl
• 3-Aethyl-[2]pyridylamin
• 3-ethyl-[2]pyridylamine
• 3-Ethyl-2-amino-pyridin
• 3-Ethyl-2-aminopyridine
• 3-ethylpyridine-2-amine
• BCP11445
• 2-Pyridinamine,3-ethyl-
• J-512438
• FT-0668381
• CHEMPACIFIC 38169
• SCHEMBL293456
• A872827
• MFCD07774120
• TS-01619
• WTAZAHLROWIQRC-UHFFFAOYSA-N
• 42753-67-3
• AKOS013407835
• AM20051175
• DTXSID10453301
• CS-0172214
• SB37163
• SY143832
• EN300-116427
• Z1192017773
• DB-070334
• (4S)-4-Amino-L-proline; 4-Amino-L-cis-proline Dihydrochloride; (2S,4S)-4-Aminopyrrolidine-2-carboxylic Acid Dihydrochloride
• 3-ethylpyridin-2-amine

• MDL： MFCD07774120
• Inchi： 1S/C7H10N2/c1-2-6-4-3-5-9-7(6)8/h3-5H,2H2,1H3,(H2,8,9)
• InChI Key： WTAZAHLROWIQRC-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1N)CC

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Color/Form: White to Yellow Sticky Oil to Solid
• Density: 1.037
• Boiling Point: 236 ºC
• Flash Point: 119 ºC
• PSA: 38.91000
• LogP: 1.80740

3-ethylpyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-ethylpyridin-2-amine

Comprehensive Overview of 3-Ethylpyridin-2-amine (CAS No. 42753-67-3): Properties, Applications, and Industry Insights

3-Ethylpyridin-2-amine (CAS No. 42753-67-3) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure, featuring an ethyl group at the 3-position and an amino group at the 2-position of the pyridine ring, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique properties, such as its basic nitrogen functionality and aromatic stability, have garnered significant attention in recent years, particularly in the development of novel heterocyclic compounds and bioactive molecules.

In the context of current research trends, 3-ethylpyridin-2-amine is frequently explored for its potential in drug discovery and material science. With the rising demand for small-molecule therapeutics, this compound serves as a key building block for kinase inhibitors and central nervous system (CNS) targeting agents. Its relevance is further highlighted by its appearance in patents related to anti-inflammatory and neuroprotective compounds, aligning with the growing focus on precision medicine and personalized healthcare solutions.

From a synthetic chemistry perspective, CAS 42753-67-3 is often utilized in cross-coupling reactions and catalytic aminations, reflecting the broader industry shift toward green chemistry and atom-efficient methodologies. Researchers frequently search for "3-ethylpyridin-2-amine synthesis optimization" or "pyridine amine derivatives in medicinal chemistry," underscoring its importance in modern organic synthesis. The compound's solubility profile (moderate in polar solvents) and thermal stability make it particularly valuable for high-throughput screening applications.

The agrochemical sector has also demonstrated interest in 3-ethylpyridin-2-amine derivatives, especially in the design of next-generation crop protection agents. With increasing global concerns about food security and sustainable agriculture, this compound's potential as a precursor for biodegradable pesticides is being actively investigated. Recent publications have explored its role in creating environmentally friendly alternatives to traditional agrochemicals, addressing the industry's need for reduced ecological impact solutions.

Quality control and analytical characterization of 3-ethylpyridin-2-amine typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's spectral fingerprints are well-documented, facilitating its identification in complex mixtures—a critical factor for researchers investigating "pyridine amine metabolite profiling" or "degradation pathway analysis." These analytical aspects are particularly relevant given the current emphasis on pharmaceutical impurity control and regulatory compliance in chemical manufacturing.

In material science applications, CAS 42753-67-3 has shown promise as a precursor for functionalized polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) has attracted attention in the development of advanced catalytic systems and molecular sensors. This aligns with the growing market for smart materials and nanotechnology-enabled products, where researchers often inquire about "pyridine-based molecular architectures" or "amine-functionalized material design."

The commercial availability of 3-ethylpyridin-2-amine has expanded significantly in recent years, with suppliers offering various packaging configurations and purity grades to meet diverse research needs. Current market trends indicate increasing demand for custom synthesis services and derivatization capabilities centered around this compound, particularly from contract research organizations (CROs) and academic laboratories engaged in structure-activity relationship (SAR) studies.

Looking forward, the scientific community continues to explore novel applications for 3-ethylpyridin-2-amine, with emerging interest in its potential for photovoltaic materials and organic electronics. As research into energy storage solutions and renewable energy technologies intensifies, this compound's electron-donating properties and conjugated system make it a candidate for investigation in next-generation energy applications. These developments position CAS 42753-67-3 as a compound of continuing relevance across multiple cutting-edge scientific disciplines.